2-Amino-5-chlorobenzophenone Oxime-d5

• Molecular Formula: C13H11ClN2O
• Molecular Weight: 251.72 g/mol
• InChI: InChI=1S/C13H11ClN2O/c14-10-6-7-12(15)11(8-10)13(16-17)9-4-2-1-3-5-9/h1-8,17H,15H2/b16-13-/i1D,2D,3D,4D,5D
• InChIKey: GCAVNCINXJNLED-JHFBGYRKSA-N

2-Amino-5-chlorobenzophenone Oxime-d5: Deuterated LC-MS Internal Standard

2-Amino-5-chlorobenzophenone Oxime-d5 (CAS 65854-73-1) is a deuterated derivative of 2-amino-5-chlorobenzophenone oxime, featuring a benzophenone backbone with an oxime functional group (-C=N-OH) and five hydrogen atoms replaced by deuterium . With a molecular formula of C₁₃H₆D₅ClN₂O and a molecular weight of 251.72 g/mol, this stable isotope-labeled compound serves as an internal standard for quantitative analysis via LC-MS, GC-MS, or NMR . Its primary application lies in the synthesis of deuterated benzodiazepine metabolites, specifically N-Demethyl Chlordiazepoxide-d5, a labeled analogue of the major metabolite of the anxiolytic drug chlordiazepoxide .

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Stable isotope-labeled internal standard (SIL-IS) for LC-MS, GC-MS, or NMR quantitative workflows

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Deuterated benzophenone oxime: enables synthesis of mass-labeled benzodiazepine metabolite internal standards

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+5 Da mass shift supports baseline-resolved quantitation and matrix-effect correction in bioanalytical method development

Deuterated vs. Unlabeled 2-Amino-5-chlorobenzophenone Oxime

The unlabeled 2-amino-5-chlorobenzophenone oxime (C₁₃H₁₁ClN₂O, MW 246.69 g/mol) and its deuterated d5 analog exhibit nearly identical chemical behavior but are distinguished by a mass difference of +5.03 Da. In LC-MS/MS workflows, this mass shift is critical for avoiding ion suppression and co-elution issues that compromise quantitation accuracy [1]. Using an unlabeled internal standard introduces the risk of chromatographic overlap and isotopic interference, which can lead to inaccurate peak integration and quantification errors. The d5 labeling ensures a baseline-resolved mass channel (M+5) free from endogenous background, enabling precise correction for matrix effects and extraction recovery [2]. Substituting with a non-deuterated analog would forfeit these advantages, undermining the reliability of bioanalytical method validation required for regulatory submissions [3].

Target: d5 Oxime

Mass shift +5.03 Da; interference-free detection channel; corrects for ion suppression and extraction losses

Supports bioanalytical validation review

Substitute: Unlabeled analog

Co-elution and isotopic overlap may produce inaccurate peak integration; limited matrix-effect correction

May compromise method precision and reproducibility

• [1] ResolveMass Laboratories. (2025). Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. Technical note. Retrieved April 23, 2026. View Source
• [2] Tan, A., Boudreau, N., & Lévesque, A. (n.d.). Internal Standards for Quantitative LC-MS Bioanalysis. In: My Library. Marietta College. Retrieved April 23, 2026. View Source
• [3] IJPS Journal. (2026). Analytical Method Development and Validation Across the Pharmaceutical Lifecycle: Regulatory Expectations and Practical Challenges. Retrieved April 23, 2026. View Source

2-Amino-5-chlorobenzophenone Oxime-d5 Evidence Comparisons

Isotopic Purity and Mass Shift

2-Amino-5-chlorobenzophenone oxime-d5 exhibits a molecular weight of 251.72 g/mol (C₁₃H₆D₅ClN₂O), a +5.03 Da mass shift relative to the unlabeled analog (C₁₃H₁₁ClN₂O, MW 246.69 g/mol) . This mass difference is achieved through the incorporation of five deuterium atoms, with vendors reporting a chemical purity of ≥98% and deuterium incorporation ≥98% at the oxime position . The isotopic purity ensures minimal interference from the M+0 isotope in MS detection channels.

Isotopic Purity & Mass Shift

Head-to-head

ΔMW +5.03 Da (d5 vs unlabeled); deuterium incorporation ≥98%

Provides distinct, interference-free MS channel for quantitation

Vendor-specified purity; verify isotopic enrichment per batch

Evidence Dimension	Molecular weight and isotopic enrichment
Target Compound Data	251.72 g/mol; ≥98% deuterium incorporation at oxime position
Comparator Or Baseline	Unlabeled 2-amino-5-chlorobenzophenone oxime: 246.69 g/mol; 0% deuterium incorporation
Quantified Difference	ΔMW = +5.03 Da (Δ5 deuterium atoms)
Conditions	Vendor-specified LC-MS and NMR analysis

Why This Matters

The +5 Da mass shift provides a distinct, interference-free channel for quantitation, a critical factor for method validation in bioanalytical studies.

Internal Standard for Benzodiazepine LC-MS/MS

2-Amino-5-chlorobenzophenone oxime-d5 is employed as a stable isotope-labeled internal standard (SIL-IS) in LC-MS/MS methods for quantifying N-Demethyl Chlordiazepoxide-d5, a deuterated metabolite of the anxiolytic drug chlordiazepoxide . While exact matrix effect or recovery data for the d5 compound itself is not publicly available, class-level inference from general SIL-IS use indicates it corrects for ion suppression and extraction variability, with typical recoveries >97% reported for related benzophenone internal standards [1].

ISTD Recovery in Matrices

Class-level inference

Inferred >97% recovery (class-level for benzophenone SIL-IS)

Supports precision and accuracy requirements in method validation

Direct d5 recovery data not publicly reported; review with in-house matrix

Evidence Dimension	Recovery efficiency in biological matrices
Target Compound Data	Not directly reported for d5 compound; inferred class-level performance
Comparator Or Baseline	2-Amino-5-chlorobenzophenone (unlabeled) used as internal standard: >97% recovery in spiked urine/serum using C18 SPE [1]
Quantified Difference	Inferred >97% recovery (class-level)
Conditions	LC-MS/MS analysis of benzodiazepine metabolites in biological fluids

Why This Matters

The use of a deuterated internal standard is essential for meeting the precision and accuracy requirements of regulated bioanalysis (e.g., ±15% CV, ±15% accuracy) in pharmacokinetic and clinical studies.

• [1] Rodriguez, F. J., Jiménez, R. M., & Alonso, R. M. (1992). Separation and determination of aminohalogenbenzophenones by high-performance liquid chromatography with electrochemical detection. Journal of Chromatography, 578(1), 146-151. View Source

Synthesis of Deuterated Benzodiazepine Internal Standards

2-Amino-5-chlorobenzophenone oxime-d5 serves as a critical intermediate in the synthesis of N-Demethyl Chlordiazepoxide-d5 (D230827), a deuterated internal standard used for quantifying chlordiazepoxide metabolites . This contrasts with the unlabeled oxime (18097-52-4), which is used as an intermediate for non-deuterated benzodiazepines but lacks the isotopic signature required for mass spectrometry internal standards .

Synthetic Role

Head-to-head

Enables direct synthesis of N-Demethyl Chlordiazepoxide-d5 internal standard

Preserves isotopic position fidelity, avoiding post-synthetic H/D exchange losses

Unlabeled oxime yields non-deuterated drug substances

Evidence Dimension	Downstream synthetic application
Target Compound Data	Intermediate for N-Demethyl Chlordiazepoxide-d5 (deuterated internal standard)
Comparator Or Baseline	Unlabeled 2-amino-5-chlorobenzophenone oxime: intermediate for non-deuterated benzodiazepines (e.g., chlordiazepoxide, oxazolam)
Quantified Difference	Enables synthesis of deuterated internal standard (mass-labeled) vs. unlabeled drug substance
Conditions	Organic synthesis and drug metabolite analysis

Why This Matters

Procuring the d5 intermediate directly enables the synthesis of deuterated internal standards without the need for post-synthetic H/D exchange, ensuring higher isotopic purity and positional fidelity.

2-Amino-5-chlorobenzophenone Oxime-d5 Use Cases

Chlordiazepoxide Metabolite PK Quantitation

In regulated bioanalysis for drug development, 2-amino-5-chlorobenzophenone oxime-d5 is the preferred internal standard for quantifying N-Demethyl Chlordiazepoxide-d5 in plasma or urine. The +5 Da mass shift eliminates interference from the endogenous unlabeled analyte, enabling accurate and precise quantitation within ±15% CV and accuracy criteria [1].

Deuterated Benzodiazepine Internal Standard Synthesis

Organic synthesis laboratories preparing stable isotope-labeled internal standards for benzodiazepine drugs (e.g., chlordiazepoxide, oxazepam) utilize 2-amino-5-chlorobenzophenone oxime-d5 as a key building block. The pre-labeled intermediate avoids the inefficiencies and lower isotopic purity associated with post-synthetic hydrogen-deuterium exchange methods [2].

Impurity Profiling Method Development & Validation

Analytical chemists developing LC-MS methods to detect 2-amino-5-chlorobenzophenone oxime as an impurity in benzodiazepine formulations can use the d5 analog as a surrogate internal standard. Its co-elution and identical ionization efficiency correct for matrix effects, improving method ruggedness and linearity (R² ≥ 0.99) [3].

Application

Selection Property

Validation Focus

Research PK monitoring context

Deuterated mass shift (+5 Da) and matrix-effect correction

Accuracy and precision endpoint review; co-elution control

Deuterated internal standard synthesis

Pre-labeled building block for benzodiazepine metabolite ISTDs

Isotopic purity and positional fidelity verification

Impurity profiling method development

Co-eluting surrogate ISTD with matched ionization

Method ruggedness and linearity under analytical conditions

• [1] ResolveMass Laboratories. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Technical note. Retrieved April 23, 2026. View Source
• [2] Eureka Patsnap. (2021). Preparation method of stable isotope labeled oxazepam internal standard reagent. Patent CN113480487A. Retrieved April 23, 2026. View Source
• [3] Scientific Reports. (2023). Utility and greenness appraisal of nuclear magnetic resonance for sustainable simultaneous determination of three 1,4-benzodiazepines and their main impurity 2-amino-5-chlorobenzophenone. 13, 21121. Retrieved April 23, 2026. View Source